Cas no 2034282-44-3 ({1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride)

• Product Name: {1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride
• CAS No: 2034282-44-3
• MF: C₁₅H₂₀ClNOS
• MW: 297.843401908875
• CID: 5332598
• Update Time: 2025-06-29

{1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(benzo[b]thiophen-3-ylmethyl)piperidin-4-yl)methanol hydrochloride
• [1-(1-benzothiophen-3-ylmethyl)piperidin-4-yl]methanol;hydrochloride
• {1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride

• Inchi： 1S/C15H19NOS.ClH/c17-10-12-5-7-16(8-6-12)9-13-11-18-15-4-2-1-3-14(13)15;/h1-4,11-12,17H,5-10H2;1H
• InChI Key： HKNQVNJAIXJFQF-UHFFFAOYSA-N
• SMILES： Cl.S1C2C=CC=CC=2C(=C1)CN1CCC(CO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 265
• Topological Polar Surface Area: 51.7

Additional information on {1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride

{1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride: A Comprehensive Overview

{1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride is a highly specialized organic compound with the CAS number 2034282-44-3. This compound is notable for its unique chemical structure, which combines a benzothiophene moiety with a piperidine ring, resulting in a molecule with potential applications in various fields, including pharmaceuticals and materials science. The benzothiophene group, characterized by its aromaticity and sulfur atom, contributes to the compound's stability and reactivity, while the piperidine ring provides a rigid framework that can be further functionalized for specific purposes.

The synthesis of {1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride involves a multi-step process that typically begins with the preparation of the benzothiophene derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The piperidine ring is a common structural motif in many bioactive molecules, including antidepressants and anticonvulsants. By incorporating the benzothiophene group, the compound exhibits enhanced pharmacokinetic properties, such as improved solubility and bioavailability. Recent studies have demonstrated its ability to modulate specific neurotransmitter systems, making it a candidate for treating neurological disorders.

In addition to its pharmaceutical applications, {1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yl}methanol hydrochloride has shown promise in materials science. Its sulfur-containing aromatic system makes it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers have reported that thin films prepared from this compound exhibit favorable charge transport properties, which could be exploited in next-generation electronic devices.

The toxicity profile of this compound has been extensively studied to ensure its safety for both therapeutic and industrial applications. Preclinical studies indicate that it has a relatively low toxicity profile when administered at therapeutic doses, though further research is needed to fully characterize its long-term effects. Regulatory agencies have expressed interest in this compound due to its novel structure and potential benefits, but additional testing is required before it can be approved for human use.

In conclusion, {1-[(1-benzothiophen-3-yl)methyl]piperidin-4-yL}methanol hydrochloride represents a significant advancement in organic chemistry, offering versatile applications across multiple disciplines. Its unique chemical structure, combined with recent breakthroughs in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make a substantial impact on both medicine and materials science.